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Compound of Interest

Compound Name: Chrysosplenetin

Cat. No.: B3428730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Chrysosplenetin is a polymethoxylated flavonoid found in plants such as Artemisia annua L.

[1]. It has garnered significant interest in biomedical research due to its diverse

pharmacological activities, including antiproliferative, anti-inflammatory, antiviral, and

antimalarial properties[2][3][4]. Notably, Chrysosplenetin has been shown to reverse multidrug

resistance by inhibiting the activity of P-glycoprotein (P-gp), a key efflux transporter[1][5]. Its

mechanism of action involves the modulation of several key signaling pathways, including

PI3K/AKT/mTOR and MAPK[3][6].

Due to its hydrophobic nature and poor aqueous solubility, Chrysosplenetin is practically

insoluble in water[2][7]. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing

stock solutions for in vitro cell culture experiments[1]. Proper preparation, sterilization, and

storage of the stock solution are critical to ensure experimental reproducibility and to avoid

solvent-induced cytotoxicity. The final concentration of DMSO in the cell culture medium should

be kept to a minimum, typically not exceeding 0.5%, with 0.1% being preferable, to avoid

adverse effects on cell viability and function[8][9][10].

These notes provide a detailed protocol for the preparation, sterilization, and storage of a

Chrysosplenetin stock solution in DMSO for use in cell-based assays.
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Quantitative Data Summary
The key properties of Chrysosplenetin are summarized in the table below for quick reference.

Property Value Reference(s)

IUPAC Name

5-hydroxy-2-(4-hydroxy-3-

methoxyphenyl)-3,6,7-

trimethoxychromen-4-one

[4]

Synonyms

Chrysosplenetin B,

Quercetagetin 3,6,7,3'-

tetramethyl ether

[11]

Molecular Formula C₁₉H₁₈O₈ [1][11]

Molecular Weight 374.34 g/mol [1][11]

CAS Number 603-56-5 [1]

Solubility in DMSO ≥ 100 mg/mL (267.14 mM) [1]

Recommended Stock Conc. 10-100 mM -

Storage (Stock Solution)

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months. Avoid repeated

freeze-thaw cycles.

[1]

Final DMSO Conc. in Media ≤ 0.5% (0.1% preferred) [8][9]

Safety Precautions
All handling of Chrysosplenetin powder and DMSO should be performed in a chemical fume

hood while wearing appropriate Personal Protective Equipment (PPE).

Chrysosplenetin: The toxicological properties of Chrysosplenetin have not been fully

investigated. Handle as a potentially hazardous substance. Avoid inhalation of dust and

contact with skin and eyes.
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DMSO: DMSO is a combustible liquid[12][13]. It is readily absorbed through the skin and can

carry dissolved substances with it, potentially increasing their toxicity[14][15].

PPE: Wear chemical-resistant gloves (butyl rubber or neoprene are recommended), safety

goggles, and a lab coat[12][14]. Standard nitrile gloves offer limited protection and should

be changed immediately upon contact[13][14].

Ventilation: Use in a well-ventilated area or a chemical fume hood[14].

Disposal: Dispose of DMSO-containing waste according to institutional and local

regulations for hazardous chemical waste[13][16].
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Caption: Workflow for preparing a sterile Chrysosplenetin stock solution.
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Detailed Experimental Protocol
This protocol describes the preparation of a 100 mM Chrysosplenetin stock solution in DMSO.

Materials and Reagents
Chrysosplenetin powder (MW: 374.34 g/mol )

Anhydrous, sterile-filtered DMSO (Biotechnology or Cell Culture Grade)[17][18][19]

Sterile, amber, or foil-wrapped microcentrifuge tubes (1.5 mL)

Sterile, disposable syringes (1 mL or 3 mL)

Sterile syringe filters (0.22 µm), DMSO-compatible (e.g., PTFE or nylon)[20][21]

Equipment
Analytical balance

Chemical fume hood

Vortex mixer

Water bath sonicator

Calibrated micropipettes and sterile tips

Biosafety cabinet (for all sterile procedures)

Stock Solution Preparation (Example: 1 mL of 100 mM
Stock)

Calculation:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L × 1 mL × (1 L / 1000 mL) × 374.34 g/mol × (1000 mg / 1 g)
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Mass (mg) = 37.43 mg

Procedure:

1. Under a chemical fume hood, accurately weigh 37.43 mg of Chrysosplenetin powder and

transfer it to a sterile 1.5 mL amber microcentrifuge tube.

2. Add 1 mL of anhydrous, sterile DMSO to the tube.

3. Cap the tube tightly and vortex vigorously for 1-2 minutes to dissolve the powder.

4. If the powder is not fully dissolved, sonicate the tube in a water bath at room temperature

or slightly warmed (up to 37°C) for 10-15 minutes, or until the solution is clear and free of

particulates[1][9]. Visually inspect against a light source to confirm complete dissolution.

Sterilization
Since DMSO solutions cannot be autoclaved, sterile filtration is the required method to ensure

sterility for cell culture use[21].

Perform this step in a biosafety cabinet using aseptic technique.

Draw the entire Chrysosplenetin-DMSO solution into a sterile syringe.

Securely attach a 0.22 µm DMSO-compatible (PTFE or nylon) sterile syringe filter to the

syringe tip.

Dispense the solution through the filter into a new, sterile 1.5 mL amber microcentrifuge tube.

Aliquoting and Storage
To prevent degradation from repeated freeze-thaw cycles, the stock solution should be

aliquoted[1].

While still in the biosafety cabinet, pipette small volumes (e.g., 10-50 µL) of the sterile stock

solution into sterile, amber, or foil-wrapped microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, and date.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months)[1].

Preparation of Working Solution for Cell Treatment
Thaw one aliquot of the Chrysosplenetin stock solution at room temperature.

Dilute the stock solution directly into pre-warmed (37°C) cell culture medium to achieve the

desired final concentration. To prevent precipitation, add the DMSO stock to the medium

while gently swirling the tube/flask[9].

Example: To prepare 10 mL of medium with a final Chrysosplenetin concentration of 100

µM:

Volume of Stock = (Final Conc. × Final Vol.) / Stock Conc.

Volume of Stock = (100 µM × 10 mL) / 100,000 µM (100 mM)

Volume of Stock = 0.01 mL = 10 µL

Add 10 µL of the 100 mM stock to 10 mL of medium.

The final DMSO concentration in this example is 0.1% (10 µL in 10 mL), which is generally

well-tolerated by most cell lines[10]. Always prepare a vehicle control using the same final

concentration of DMSO in the medium.

Associated Signaling Pathway
Chrysosplenetin is known to inhibit the P-glycoprotein (P-gp) efflux pump, which is encoded

by the MDR1 gene. This inhibition can reverse multidrug resistance in cancer cells, making it a

valuable tool for research in this area[1][5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. glpbio.com [glpbio.com]

2. foodb.ca [foodb.ca]

3. Chrysosplenetin B suppresses the growth of human prostate cancer cells by inducing G1
cell cycle arrest - PMC [pmc.ncbi.nlm.nih.gov]

4. Chrysosplenetin | C19H18O8 | CID 5281608 - PubChem [pubchem.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b3428730?utm_src=pdf-body-img
https://www.benchchem.com/product/b3428730?utm_src=pdf-custom-synthesis
https://www.glpbio.com/fr/gc35692.html
https://foodb.ca/compounds/FDB005989
https://pmc.ncbi.nlm.nih.gov/articles/PMC12204780/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12204780/
https://pubchem.ncbi.nlm.nih.gov/compound/Chrysosplenetin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Chrysosplenetin inhibits artemisinin efflux in P-gp-over-expressing Caco-2 cells and
reverses P-gp/MDR1 mRNA up-regulated expression induced by artemisinin in mouse small
intestine - PMC [pmc.ncbi.nlm.nih.gov]

6. malariaworld.org [malariaworld.org]

7. mdpi.com [mdpi.com]

8. researchgate.net [researchgate.net]

9. emulatebio.com [emulatebio.com]

10. researchgate.net [researchgate.net]

11. Chrysosplenetin - Wikipedia [en.wikipedia.org]

12. greenfield.com [greenfield.com]

13. uwaterloo.ca [uwaterloo.ca]

14. nbinno.com [nbinno.com]

15. How to Use DMSO Safely | Best Practices & Common Mistakes [etraorganics.co.uk]

16. depts.washington.edu [depts.washington.edu]

17. DMSO Sterile Filtered | Dimethylsulfoxide | G-Biosciences [gbiosciences.com]

18. goldbio.com [goldbio.com]

19. DMSO, sterile filtered (3176) by Tocris, Part of Bio-Techne [bio-techne.com]

20. researchgate.net [researchgate.net]

21. pharmtech.com [pharmtech.com]

To cite this document: BenchChem. [Application Notes and Protocols for Preparing
Chrysosplenetin Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3428730#preparing-chrysosplenetin-stock-solution-
in-dmso-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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